Cas no 164164-26-5 (5-(4-Fluorophenyl)-2-fluorobenzoic Acid)

• Product Name: 5-(4-Fluorophenyl)-2-fluorobenzoic Acid
• CAS No: 164164-26-5
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD12859218
• CID: 1037779
• PubChem ID: 46312333
• Update Time: 2025-10-28

5-(4-Fluorophenyl)-2-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
• 2-fluoro-5-(4-fluorophenyl)benzoic acid
• 4,4'-difluoro-biphenyl-3-carboxylic acid
• 5-(4-Fluorophenyl)-2-fluorobenzoic acid
• 4,4-Difluoro-[1,1-biphenyl]-3-carboxylic acid
• SCHEMBL3062072
• AKOS005821025
• BS-21644
• [1,1'-Biphenyl]-3-carboxylic acid, 4,4'-difluoro-
• MFCD12859218
• 4,4'-Difluoro[1,1'-biphenyl]-3-carboxylic acid
• 164164-26-5
• 4,4'-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
• DTXSID30673367
• QFOLNTPEYOGOJM-UHFFFAOYSA-N
• EN300-5576090
• CS-0209344
• 5-(4-Fluorophenyl)-2-fluorobenzoic Acid

• MDL： MFCD12859218
• Inchi： 1S/C13H8F2O2/c14-10-4-1-8(2-5-10)9-3-6-12(15)11(7-9)13(16)17/h1-7H,(H,16,17)
• InChI Key： QFOLNTPEYOGOJM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 234.04900
• Monoisotopic Mass: 234.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 378.0±32.0 °C at 760 mmHg
• Flash Point: 182.4±25.1 °C
• PSA: 37.30000
• LogP: 3.33000
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(4-Fluorophenyl)-2-fluorobenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Fluorophenyl)-2-fluorobenzoic Acid

Introduction to 5-(4-Fluorophenyl)-2-fluorobenzoic Acid (CAS No. 164164-26-5)

5-(4-Fluorophenyl)-2-fluorobenzoic Acid, with the CAS number 164164-26-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated benzene ring and a carboxylic acid functional group. These features contribute to its potential applications in the development of novel drugs and therapeutic agents.

The chemical formula of 5-(4-Fluorophenyl)-2-fluorobenzoic Acid is C₁₃H₈F₂O₂, and its molecular weight is 230.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for various synthetic transformations and biological studies.

In recent years, the interest in 5-(4-Fluorophenyl)-2-fluorobenzoic Acid has been driven by its potential as a lead compound in drug discovery. Fluorinated aromatic compounds are known for their ability to modulate biological targets, such as enzymes and receptors, due to their enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing drug candidates for improved pharmacokinetics and pharmacodynamics.

A notable area of research involving 5-(4-Fluorophenyl)-2-fluorobenzoic Acid is its application in the development of anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and asthma.

Beyond its anti-inflammatory properties, 5-(4-Fluorophenyl)-2-fluorobenzoic Acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the Akt/mTOR pathway, which is often dysregulated in various types of cancer. This suggests that 5-(4-Fluorophenyl)-2-fluorobenzoic Acid could be a valuable tool in the development of targeted cancer therapies.

The synthetic accessibility of 5-(4-Fluorophenyl)-2-fluorobenzoic Acid further enhances its appeal as a research tool. Several efficient synthetic routes have been developed to produce this compound, including Suzuki coupling reactions and Friedel-Crafts acylation. These methods allow for the synthesis of the compound on both small and large scales, making it readily available for academic and industrial research.

In addition to its direct biological activities, 5-(4-Fluorophenyl)-2-fluorobenzoic Acid serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups enables chemists to introduce additional functionalities, thereby expanding its potential applications. For example, it can be used to synthesize prodrugs that are designed to improve drug delivery and reduce side effects.

The safety profile of 5-(4-Fluorophenyl)-2-fluorobenzoic Acid

In conclusion, 5-(4-Fluorophenyl)-2-fluorobenzoic Acid (CAS No. 164164-26-5)